Cas no 825629-36-5 (3-Hexacosanone, 1-phenyl-)

• Product Name: 3-Hexacosanone, 1-phenyl-
• CAS No: 825629-36-5
• MF: C₃₂H₅₆O
• MW: 456.786450386047
• CID: 688357
• PubChem ID: 71418127
• Update Time: 2025-04-19

3-Hexacosanone, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexacosanone, 1-phenyl-
• 1-phenylhexacosan-3-one
• 825629-36-5
• DTXSID00837454

• Inchi： 1S/C32H56O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-28-32(33)30-29-31-26-23-22-24-27-31/h22-24,26-27H,2-21,25,28-30H2,1H3
• InChI Key： ANYUPKLMYFOTRT-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)CCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 456.433116406g/mol
• Monoisotopic Mass: 456.433116406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 33
• Rotatable Bond Count: 25
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 17.1Ų